RIG-1 modulator 1

• IUPAC Name: 1-[2-(dimethylamino)ethyl]-3-(7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-yl)urea
• InChI: InChI=1S/C14H17N5OS2/c1-8-16-11-10(21-8)5-4-9-12(11)22-14(17-9)18-13(20)15-6-7-19(2)3/h4-5H,6-7H2,1-3H3,(H2,15,17,18,20)
• InChI Key: HORUPPJGOWQYBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC3=C2SC(=N3)NC(=O)NCCN(C)C
• Molecular Formula: C14H17N5OS2
• DSSTOX Substance ID: DTXSID101138532
• Molecular Weight: 335.5 g/mol
• CAS RN: 1428729-63-8

Description

RIG-1 modulator 1 is an antiviral compound that has shown potential in the treatment of various viral infections, including influenza virus, hepatitis B virus, hepatitis C virus, and human immunodeficiency virus . This compound is derived from patent WO 2015172099 A1 and is known for its high purity and effectiveness .

Scientific Research Applications

RIG-1 modulator 1 has a wide range of scientific research applications, including:

Chemistry: Used as a model compound for studying antiviral mechanisms and developing new antiviral agents.

Biology: Investigated for its role in modulating immune responses and viral replication.

Medicine: Explored as a potential therapeutic agent for treating viral infections, including influenza, hepatitis B, hepatitis C, and human immunodeficiency virus.

Industry: Utilized in the development of antiviral drugs and diagnostic tools.

Mechanism of Action

RIG-1 modulator 1 exerts its effects by targeting the retinoic acid-inducible gene I (RIG-I) pathway. RIG-I is a pattern recognition receptor that identifies viral RNA and triggers an immune response. Upon binding to viral RNA, RIG-I undergoes a conformational change, releasing signaling domains that interact with mitochondrial antiviral signaling proteins. This interaction activates a signaling cascade, leading to the production of interferons and other antiviral cytokines .

Future Directions

RIG-I is critical in triggering antiviral and inflammatory responses for the control of viral replication in response to cytoplasmic virus-specific RNA structures. Therefore, understanding the role of RIG-1 modulator 1 in this process could provide insights into the function of the RIG-I pathway and inform future studies.

Biochemical Analysis

Biochemical Properties

RIG-1 modulator 1 interacts with various enzymes, proteins, and other biomolecules. It plays a significant role in biochemical reactions, particularly in the context of viral infections

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For instance, it has been shown to trigger a signaling cascade that stimulates the transcription of interferons .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . Upon encounter with the triphosphorylated terminus of blunt-ended viral RNA duplexes, the receptor changes conformation and releases a pair of signaling domains (CARDs) that interact with an adapter protein (MAVS), thereby triggering a signaling cascade .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes or cofactors and may have effects on metabolic flux or metabolite levels

Subcellular Localization

The subcellular localization of this compound and its effects on activity or function are areas of active research. It could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired chemical transformations .

Industrial Production Methods

Industrial production of RIG-1 modulator 1 requires large-scale synthesis techniques, including batch and continuous flow processes. These methods ensure high yield and purity of the compound, making it suitable for research and potential therapeutic applications .

Chemical Reactions Analysis

Types of Reactions

RIG-1 modulator 1 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups, altering the compound’s properties.

Substitution: Substitution reactions can introduce new functional groups, enhancing the compound’s activity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various organic solvents. The reaction conditions often involve controlled temperatures and pH levels to achieve the desired outcomes .

Major Products Formed

Comparison with Similar Compounds

Similar Compounds

MDA5 modulator: Another compound targeting the melanoma differentiation-associated protein 5 (MDA5) pathway, similar to RIG-I.

LGP2 modulator: Targets the laboratory of genetics and physiology 2 (LGP2) pathway, another member of the RIG-I-like receptor family.

Uniqueness

RIG-1 modulator 1 is unique in its high specificity and potency in targeting the RIG-I pathway. Its ability to modulate immune responses and inhibit viral replication makes it a valuable tool in antiviral research and potential therapeutic applications .